N-butyl-1-benzoxepine-4-carboxamide

• IUPAC Name: N-butyl-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C15H17NO2/c1-2-3-9-16-15(17)13-8-10-18-14-7-5-4-6-12(14)11-13/h4-8,10-11H,2-3,9H2,1H3,(H,16,17)
• InChI Key: LVVQRVSBJNOVRH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=CC=CC=C2OC=C1
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol

Description

N-butyl-1-benzoxepine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of benzoxepines and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Practical Synthesis of Orally Active CCR5 Antagonists : A study by Ikemoto et al. (2005) discusses the synthesis of an orally active CCR5 antagonist, highlighting methodologies that could be relevant for synthesizing compounds like N-butyl-1-benzoxepine-4-carboxamide. This research emphasizes the importance of efficient synthesis routes for complex molecules, potentially applicable to the compound (Ikemoto et al., 2005).

• Synthesis of Polyamides : Research by Hsiao et al. (2000) on the synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from 4-tert-butylcatechol could provide insights into the polymer applications of similar compounds. This work demonstrates the chemical versatility and potential applications of benzoxepine derivatives in materials science (Hsiao et al., 2000).

Potential Biological Activities

• Antifolate Quinazoline Derivatives : Pawełczak et al. (1989) synthesized oligo(L-gamma-glutamyl) conjugates of N10-propargyl-5,8-dideazafolic acid, indicating the potential of structurally complex benzoxepine derivatives in medicinal chemistry, especially as enzyme inhibitors (Pawełczak et al., 1989).

• Fluorescent Chemosensors for Metal Ions : Liu et al. (2019) developed a fluorescent chemosensor for cobalt(II) ions, demonstrating the utility of benzoxepine derivatives in sensing applications. This suggests potential research applications of this compound in developing new chemosensors (Liu et al., 2019).

• Retinoidal Activity of Aromatic Amides : Kagechika et al. (1988) explored the structure-activity relationships of aromatic amides with retinoidal activity. The study highlights the potential biological activities of compounds structurally related to benzoxepine derivatives in modulating biological pathways (Kagechika et al., 1988).